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Compound of Interest

Compound Name: Ethylcyclobutane

Cat. No.: B8812579

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of ethylcyclobutane. The information is compiled from peer-reviewed scientific
literature and established chemical databases, presenting quantitative data in a structured
format for ease of comparison and use in research and development.

Core Thermodynamic Data

The thermodynamic properties of ethylcyclobutane have been determined through various
experimental and computational methods. Key data points are summarized in the tables below.

Table 1: Enthalpy and Entropy Data for Ethylcyclobutane
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Thermodynami
State
c Property

Value

Units

Reference(s)

Standard
Enthalpy of
py. Liquid
Combustion,
AcH°

-4017.1 + 0.67

kJ/mol

[1](2]

Standard
Enthalpy of Liquid
Formation, AfH®

-58.95 + 0.75

kJ/mol

[1](2]

Standard
Enthalpy of Gas

Formation, AfH®

-26.3+1.1

kJ/mol

[1]

Enthalpy of
Vaporization, -
AvapH°

32.+1.

kJ/mol

[3]4]

Enthalpy of
Vaporization (at -
343.9 K)

28.67

kJ/mol

[3]4]

Standard
Enthalpy of
py. Liquid
Combustion (at
298.15 K)

-960.11 + 0.16

kcal/mol

[51E61[7]

Enthalpy of
Vaporization -

(estimated)

7.8+0.2

kcal/mol

[5]

lonization Energy -

9.38 £ 0.05

eV

[2]

Note: Values may be converted from original reported units. Standard conditions are 298.15 K

and 1 bar.

Table 2: Heat Capacity of Gaseous Ethylcyclobutane
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Constant Pressure Heat
Temperature (K) . Reference(s)
Capacity, Cp (J/mol-K)

50 40.50 [1][8]
100 57.46 [1][8]
150 72.52 [1](8]
200 87.32 [1](8]
273.15 113.1 [1][8]
298.15 122.8 [1]18]
300 123.5 [1](8]
400 162.7 [1][8]
500 197.4 [1](8]
600 226.3 [1](8]
700 250.5 [1](8]
800 271.0 [1](8]
900 288.5 [1](8]
1000 303.5 [1](8]
1100 316.5 [1](8]
1200 327.8 [1](8]
1300 337.5 [1](8]
1400 346.0 [1](8]
1500 353.3 [1](8]
1750 367.9 [1](8]
2000 378.5 [1](8]
2250 386.4 [1](8]
2500 392.3 [1](8]
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2750 396.9 [1][8]

3000 400.5 [1][8]

ble 3: Physical ies of Ethvlcvelol

Property Value Units Reference(s)
Molecular Weight 84.1613 g/mol [9]
Boiling Point (at 760

70.7 °C [9]
mmHgQ)
Boiling Point 343.8+0.1 K [3]
Melting Point -142.75 °C [9]
Melting Point 130.2+0.4 K [3]
Density 0.775 g/cm3 [9]
Vapor Pressure (at

139 mmHg [9]
25°C)
Refractive Index 1.425 - [9]

Experimental Protocols

The determination of the thermodynamic properties of ethylcyclobutane relies on precise
experimental techniques. The following sections detail the methodologies for the key
experiments cited.

Oxygen-Bomb Combustion Calorimetry

This method is used to determine the enthalpy of combustion (AcH®) of a substance.
Apparatus:
¢ A high-pressure stainless steel vessel (the "bomb™).

o A sample holder (crucible), typically made of platinum or quartz.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://en.wikipedia.org/wiki/Clausius%E2%80%93Clapeyron_relation
https://vlab.amrita.edu/?sub=8&brch=116&sim=891&cnt=1
https://en.wikipedia.org/wiki/Clausius%E2%80%93Clapeyron_relation
https://vlab.amrita.edu/?sub=8&brch=116&sim=891&cnt=1
https://www.benchchem.com/product/b8812579?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/States_of_Matter/Phase_Transitions/Clausius-Clapeyron_Equation
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/States_of_Matter/Phase_Transitions/Clausius-Clapeyron_Equation
https://www.aimil.com/blog/bomb-calorimetry-tutorial/
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/States_of_Matter/Phase_Transitions/Clausius-Clapeyron_Equation
https://www.aimil.com/blog/bomb-calorimetry-tutorial/
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/States_of_Matter/Phase_Transitions/Clausius-Clapeyron_Equation
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/States_of_Matter/Phase_Transitions/Clausius-Clapeyron_Equation
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/States_of_Matter/Phase_Transitions/Clausius-Clapeyron_Equation
https://www.benchchem.com/product/b8812579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e An ignition system with a fusible wire.

» A water bath (calorimeter) with a precise thermometer and a stirrer.

e An outer insulating jacket to minimize heat exchange with the surroundings.
Procedure:

o Sample Preparation: A precisely weighed sample of ethylcyclobutane (a volatile liquid) is
encapsulated in a gelatin capsule or a container made of a material with a known heat of
combustion to prevent evaporation.

o Bomb Assembly: The capsule is placed in the crucible. A fuse wire of known length and mass
is attached to the electrodes within the bomb, positioned to ensure ignition of the sample.

o Oxygen Charging: The bomb is sealed and purged of air, then filled with high-purity oxygen
to a pressure of approximately 25-30 atm.

o Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the
calorimeter bucket. The system is allowed to reach thermal equilibrium.

« Ignition and Data Acquisition: The initial temperature of the water is recorded. The sample is
then ignited by passing an electric current through the fuse wire. The temperature of the
water is recorded at regular intervals until a maximum temperature is reached and then
begins to cool.

o Post-Experiment Analysis: The bomb is depressurized, and the interior is inspected for any
signs of incomplete combustion (e.g., soot). The remaining length of the fuse wire is
measured to determine the amount that burned. The bomb washings are collected to
analyze for the formation of nitric and sulfuric acids.

Data Analysis: The total heat released is calculated from the temperature rise of the calorimeter
system (water and bomb). Corrections are applied for the heat of combustion of the fuse wire
and the heat of formation of acids. The standard enthalpy of combustion of ethylcyclobutane
is then calculated from the corrected total heat released and the mass of the sample.

Ebulliometric Vapor Pressure Measurement

© 2025 BenchChem. All rights reserved. 5/10 Tech Support
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Ebulliometry is a dynamic method for determining the vapor pressure of a liquid by measuring
its boiling point at various controlled pressures.

Apparatus:

« An ebulliometer, which is a specialized piece of glassware designed to maintain equilibrium
between a boiling liquid and its vapor.

e A pressure control system capable of maintaining a stable pressure.

e A high-precision temperature measurement device (e.g., a platinum resistance
thermometer).

e Acondenser to return the vapor to the liquid phase.
Procedure:
o Sample Loading: A pure sample of ethylcyclobutane is placed in the ebulliometer.

e Degassing: The sample is typically degassed to remove any dissolved air which could affect
the vapor pressure reading.

o Pressure and Temperature Control: The pressure in the system is set and maintained at a
specific value. The liquid is then heated to its boiling point.

o Equilibrium Measurement: The temperature of the boiling liquid is measured once it
stabilizes, indicating that the liquid and vapor phases are in equilibrium. This temperature
corresponds to the boiling point at the set pressure.

o Data Collection: The procedure is repeated at various pressures to obtain a set of
corresponding boiling points.

Data Analysis: The experimental vapor pressure and temperature data are then fitted to
empirical equations such as the Antoine or Cox equation. These equations can be used to
interpolate or extrapolate the vapor pressure at other temperatures.

The enthalpy of vaporization (AvapH®) can be derived from the vapor pressure data using the
Clausius-Clapeyron equation, which relates the slope of the natural logarithm of vapor pressure
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versus the inverse of temperature to the enthalpy of vaporization.

Visualizations

Experimental Workflow for Thermodynamic Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
key thermodynamic properties of ethylcyclobutane.
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Experimental determination of thermodynamic properties.

Logical Relationship of Thermodynamic Properties
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The following diagram illustrates the relationship between the experimentally determined and
derived thermodynamic properties of ethylcyclobutane.

Derived Properties

Experimental Measurements Data Analysis & Derivation

quid py of Fo 0
>
> a + AvapH®
+ AfH(1
Vapor Pressure vs. Temperature — Clausius-Clapeyron Equation

Click to download full resolution via product page

Relationship between thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of Ethylcyclobutane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8812579#thermodynamic-properties-of-
ethylcyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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